N-(1-Amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-1H-indole-3-carboxamide

• IUPAC Name: N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]-1-(cyclohexylmethyl)indazole-3-carboxamide
• InChI: InChI=1S/C21H30N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h7-8,11-12,14,18H,4-6,9-10,13H2,1-3H3,(H2,22,26)(H,23,27)/t18-/m1/s1
• InChI Key: ZWCCSIUBHCZKOY-GOSISDBHSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3
• Molecular Formula: C21H30N4O2
• DSSTOX Substance ID: DTXSID801009984
• Molecular Weight: 370.5 g/mol
• CAS No.: 1185887-13-1

Description

It is an indazole-based compound that acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor . Originally developed for research purposes, ADB-CHMICA has been identified in various synthetic cannabinoid products and has been associated with numerous adverse effects and fatalities .

Scientific Research Applications

ADB-CHMICA has been extensively studied for its interactions with the cannabinoid receptors. Its high potency and binding affinity make it a valuable tool for understanding the endocannabinoid system. Research applications include:

Chemistry: Studying the structure-activity relationships of synthetic cannabinoids.

Biology: Investigating the effects of cannabinoid receptor activation on cellular processes.

Medicine: Exploring potential therapeutic uses and adverse effects of synthetic cannabinoids.

Industry: Developing analytical methods for detecting synthetic cannabinoids in biological and environmental samples.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ADB-CHMICA involves several key steps:

Formation of the Indazole Core: The indazole core is synthesized through a cyclization reaction involving hydrazine and a suitable ketone or aldehyde.

Attachment of the Cyclohexylmethyl Group: The cyclohexylmethyl group is introduced via an alkylation reaction using cyclohexylmethyl bromide.

Formation of the Carboxamide Group: The carboxamide group is formed by reacting the indazole derivative with an appropriate isocyanate.

Introduction of the Amino-3,3-dimethyl-1-oxobutan-2-yl Group: This group is introduced through a condensation reaction with a suitable amine and a ketone.

Industrial Production Methods

Industrial production of ADB-CHMICA follows similar synthetic routes but on a larger scale. The reactions are typically carried out in batch reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. Purification steps such as recrystallization and chromatography are employed to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

ADB-CHMICA undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form hydroxylated metabolites.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: Substitution reactions can occur at the indazole core or the cyclohexylmethyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Substitution reactions often involve halogenated reagents and catalysts such as palladium on carbon.

Major Products Formed

The major products formed from these reactions include hydroxylated, reduced, and substituted analogs of ADB-CHMICA. These products can exhibit different pharmacological properties and potencies .

Mechanism of Action

ADB-CHMICA exerts its effects by binding to the cannabinoid receptors, particularly the CB1 receptor. This binding activates the receptor, leading to a cascade of intracellular signaling events. The activation of CB1 receptors affects neurotransmitter release, resulting in altered perception, mood, and cognition. The compound’s high potency is attributed to its strong binding affinity and efficacy at the CB1 receptor .

Comparison with Similar Compounds

Similar Compounds

ADB-FUBINACA: Another synthetic cannabinoid with a similar indazole core but different substituents.

AMB-FUBINACA: Similar in structure but with an additional fluorine atom.

MDMB-CHMICA: A related compound with a different amino acid derivative.

Uniqueness of ADB-CHMICA

ADB-CHMICA is unique due to its specific combination of substituents, which confer high potency and binding affinity for the CB1 receptor. Its distinct structure also results in different metabolic pathways and metabolites compared to other synthetic cannabinoids .